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Introduction
Aviglycine, also known as aminoethoxyvinylglycine (AVG), is a potent inhibitor of ethylene

biosynthesis in plants. It acts by competitively inhibiting 1-aminocyclopropane-1-carboxylic acid

(ACC) synthase, a key enzyme in the ethylene production pathway.[1] This inhibitory action

makes aviglycine a valuable tool in plant physiology research and agricultural applications,

where it is used to delay fruit ripening, reduce pre-harvest fruit drop, and prolong the shelf-life

of various fruits and ornamental plants.[1][2][3] Aviglycine is most commonly available as its

hydrochloride salt (Aviglycine HCl) to improve its stability and solubility.[4]

These application notes provide a detailed protocol for the preparation of aviglycine stock

solutions and a general methodology for its application in plant physiology experiments.

Physicochemical Properties and Storage
Proper handling and storage of aviglycine are crucial for maintaining its efficacy. Aviglycine
hydrochloride is a crystalline solid that is hygroscopic and sensitive to light.[1]
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Property Value Source(s)

Molecular Formula C6H12N2O3 • HCl [5]

Molecular Weight 196.63 g/mol [1][6]

Form Crystalline solid [5]

Solubility (Water)
Approx. 10 mg/mL in PBS (pH

7.2)
[5][7]

75 mg/mL in H2O (with

sonication)
[6]

Storage (Solid) -20°C, sealed from moisture [5][6]

Storage (Stock Solution)

-20°C for up to 1 month; -80°C

for up to 6 months. Aliquot to

avoid freeze-thaw cycles.

[6]

Purity ≥95% [1][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Aviglycine Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of aviglycine hydrochloride

in sterile water.

Materials:

Aviglycine hydrochloride (MW: 196.63 g/mol )

Sterile, deionized or distilled water

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance

Sterile filter (0.22 µm) and syringe
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Sterile microcentrifuge tubes (for aliquots)

Vortex mixer

Ultrasonic bath (optional, for enhancing solubility)

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, calculate the

mass of aviglycine HCl needed:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 196.63 g/mol = 0.01966 g = 19.66 mg

Weigh the aviglycine HCl: Carefully weigh 19.66 mg of aviglycine HCl powder using an

analytical balance. Due to its hygroscopic nature, it is advisable to work quickly in a low-

humidity environment.

Dissolution:

Transfer the weighed powder to a sterile 15 mL conical tube.

Add a small volume of sterile water (e.g., 5 mL) to the tube.

Vortex the solution until the powder is completely dissolved. If dissolution is slow,

sonication in an ultrasonic water bath for a few minutes can aid the process.[6]

Adjust to final volume: Once the solid is fully dissolved, add sterile water to bring the final

volume to 10 mL.

Sterilization: Sterilize the stock solution by passing it through a 0.22 µm syringe filter into a

new sterile conical tube.[6] This is particularly important for applications in sterile plant tissue

culture.

Aliquoting and Storage:
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Dispense the sterile stock solution into smaller, single-use aliquots (e.g., 100 µL or 500 µL)

in sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[6] Avoid repeated freeze-thaw cycles.[6]

Protocol 2: Application of Aviglycine to Inhibit Ethylene-
Mediated Responses in Plant Tissues
This protocol provides a general workflow for treating plant tissues with aviglycine to study its

effects on ethylene-dependent processes, such as fruit ripening or senescence.

Materials:

10 mM Aviglycine stock solution (prepared as in Protocol 1)

Plant material (e.g., fruit discs, leaf explants, seedlings)

Sterile culture medium or appropriate buffer (e.g., Murashige and Skoog medium,

phosphate-buffered saline)

Sterile petri dishes or multi-well plates

Growth chamber or incubator with controlled temperature and light conditions

Control solution (sterile water or buffer used to dissolve aviglycine)

Procedure:

Preparation of Working Solutions:

Thaw an aliquot of the 10 mM aviglycine stock solution on ice.

Prepare a series of working solutions by diluting the stock solution in the desired sterile

medium or buffer. Typical working concentrations range from 1 µM to 1 mM.[5][6]
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For example, to prepare 10 mL of a 100 µM working solution from a 10 mM stock, add 100

µL of the stock solution to 9.9 mL of sterile medium.

Always prepare a control solution containing the same volume of the solvent (sterile water)

as used for the aviglycine treatment.

Plant Material Preparation:

Prepare your plant material under sterile conditions if necessary (e.g., in a laminar flow

hood).

For fruit ripening studies, uniform discs can be excised from the fruit. For senescence

assays, leaf discs or whole leaves can be used. For seedling growth experiments, seeds

can be germinated on medium containing aviglycine.

Treatment Application:

Place the prepared plant material into petri dishes or multi-well plates containing the

aviglycine working solutions or the control solution.

Ensure the plant material is in good contact with the treatment solution.

Incubation:

Incubate the treated plant material in a growth chamber or incubator under appropriate

conditions of temperature, light, and humidity for the specific experiment.

Data Collection and Analysis:

At predetermined time points, collect samples for analysis.

Depending on the experimental goals, this may involve measuring ethylene production,

assessing physiological changes (e.g., color, firmness), or performing biochemical or

molecular analyses.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of aviglycine and the general

experimental workflow for its use.
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Caption: Mechanism of action of aviglycine in the ethylene biosynthesis pathway.
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Caption: General experimental workflow for using aviglycine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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